Cas no 2229578-46-3 (tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate
• CAS No: 2229578-46-3
• MF: C₁₅H₂₁BrFNO₂
• MW: 346.235147237778
• CID: 6319750
• PubChem ID: 165642957
• Update Time: 2025-05-21

tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate
• EN300-1902520
• tert-butyl N-[4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenyl]carbamate
• 2229578-46-3

• Inchi： 1S/C15H21BrFNO2/c1-14(2,3)20-13(19)18-10-6-7-11(12(17)8-10)15(4,5)9-16/h6-8H,9H2,1-5H3,(H,18,19)
• InChI Key： XNYJDGGRUPIMJQ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=CC=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 345.07397g/mol
• Monoisotopic Mass: 345.07397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate

Introduction to tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2229578-46-3)

tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2229578-46-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a brominated alkyl substituent, and a fluorinated aromatic ring. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The synthesis of tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate typically involves multi-step reactions, starting from readily available starting materials. The tert-butyl carbamate group is often introduced through a reaction with tert-butyl isocyanate, while the brominated alkyl substituent can be added via a substitution reaction with a suitable brominating agent. The fluorinated aromatic ring can be synthesized using various fluorination techniques, such as electrophilic or nucleophilic fluorination.

Recent studies have highlighted the importance of tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate in the development of novel therapeutic agents. One notable application is in the field of cancer research, where this compound has shown promise as a potential inhibitor of specific enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of a key enzyme in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer.

In addition to its potential as an anticancer agent, tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate has also been investigated for its role in modulating other biological processes. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines. This finding suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate have also been studied extensively. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its high lipophilicity and low molecular weight contribute to its ability to cross biological membranes efficiently, enhancing its bioavailability and therapeutic efficacy.

Safety and toxicity assessments are crucial steps in the drug development process. Initial toxicity studies on tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate have shown that it exhibits low toxicity at therapeutic concentrations. However, further long-term studies are necessary to fully evaluate its safety profile and identify any potential side effects.

In conclusion, tert-butyl N-4-(1-bromo-2-methylpropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2229578-46-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its potential in various disease contexts, contributing to the advancement of modern medicine.